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Introduction

Oncrasin-1 is a small molecule inhibitor identified through synthetic lethality screening in cancer

cells harboring K-Ras mutations.[1][2] It functions as a proapoptotic agent by inhibiting the

phosphorylation of the C-terminal domain (CTD) of RNA polymerase II, a critical step in

transcription elongation and mRNA processing.[1][3] This disruption of RNA polymerase II

function ultimately leads to cell death.[1] Oncrasin-1 has demonstrated antiproliferative effects

against a variety of human tumor cell lines with K-Ras mutations, exhibiting IC50 values

generally at or below 3 μM.[2][4] These application notes provide detailed protocols for the use

of Oncrasin-1 in cell culture experiments to assess its cytotoxic and apoptotic effects.
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Property Recommendation Citation(s)

Solubility

Soluble in DMSO (up to 100

mM) and ethanol (up to 25

mM).

[2][3]

Powder Storage Store at +4°C. [2][3]

Solution Storage

Prepare solutions on the day

of use if possible. If storage is

required, store at -20°C for up

to one month.

[3]

Table 2: Reported IC50 Values of Oncrasin-1 in K-Ras Mutant Cancer Cell Lines

Cell Line Cancer Type IC50 (µM) Citation(s)

H460 Non-small cell lung ≤ 3 [4]

H2122 Non-small cell lung ≤ 3 [4]

H2887 Non-small cell lung ≤ 3 [4]

A549 Non-small cell lung ≤ 3 [4]

Various

Human tumor cell

lines with K-Ras

mutations

≤ 3 [2]

Signaling Pathway and Experimental Workflow
Below are diagrams illustrating the mechanism of action of Oncrasin-1 and a typical

experimental workflow for its evaluation in cell culture.
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Oncrasin-1 Signaling Pathway
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Experimental Workflow for Oncrasin-1 Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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